Cas no 302911-99-5 (2,5-Bis(trifluoromethyl)phenylacetonitrile)
302911-99-5 structure
Product Name:2,5-Bis(trifluoromethyl)phenylacetonitrile
CAS No:302911-99-5
MF:C10H5F6N
MW:253.143823385239
MDL:MFCD00799489
CID:92678
PubChem ID:2773227
Update Time:2025-04-18
2,5-Bis(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,5-bis(trifluoromethyl)phenylaceto-nitrile
- 2,5-Bis(trifluoromethyl)phenylacetonitrile
- 2-[2,5-bis(trifluoromethyl)phenyl]acetonitrile
- 2,4-DICHLORO-5-SULPHAMOYLBENZOIC ACID
- SCHEMBL24147012
- Benzeneacetonitrile, 2,5-bis(trifluoromethyl)-
- MFCD00799489
- PS-7442
- FT-0644376
- CK2052
- 302911-99-5
- DTXSID60378292
- CS-0314956
- AKOS005257866
- 2-(2,5-Bis(trifluoromethyl)phenyl)acetonitrile
- PMNBXHKKVPKJER-UHFFFAOYSA-N
- DB-047746
- 2,5-Bis(trifluoromethyl)benzeneacetonitrile
-
- MDL： MFCD00799489
- Inchi： 1S/C10H5F6N/c11-9(12,13)7-1-2-8(10(14,15)16)6(5-7)3-4-17/h1-2,5H,3H2
- InChI Key： PMNBXHKKVPKJER-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(F)(F)F)=CC=1CC#N)(F)F
Computed Properties
- Exact Mass: 253.03300
- Monoisotopic Mass: 253.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: Yellow or colorless liquid
- Density: 1.385
- Boiling Point: 217 ºC
- Flash Point: 85 ºC
- Refractive Index: 1.426
- PSA: 23.79000
- LogP: 3.79028
- Solubility: Unable or difficult to mix
2,5-Bis(trifluoromethyl)phenylacetonitrile Security Information
- Hazard Statement： Irritant
- Hazardous Material transportation number：UN3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Packing Group：III
- Safety Term：6.1
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
2,5-Bis(trifluoromethyl)phenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,5-Bis(trifluoromethyl)phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC5971-1g |
2,5-Bis(trifluoromethyl)phenylacetonitrile |
302911-99-5 | 98% | 1g |
£15.00 | 2025-02-21 | |
| Fluorochem | 013767-1g |
2,5-Bis(trifluoromethyl)phenylacetonitrile |
302911-99-5 | 97% | 1g |
￡33.00 | 2022-03-01 | |
| Fluorochem | 013767-5g |
2,5-Bis(trifluoromethyl)phenylacetonitrile |
302911-99-5 | 97% | 5g |
￡141.00 | 2022-03-01 | |
| abcr | AB231510-1 g |
2,5-Bis(trifluoromethyl)phenylacetonitrile, 98%; . |
302911-99-5 | 98% | 1g |
€66.70 | 2023-04-27 | |
| TRC | T901235-100mg |
2,5-Bis(trifluoromethyl)phenylacetonitrile |
302911-99-5 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T901235-500mg |
2,5-Bis(trifluoromethyl)phenylacetonitrile |
302911-99-5 | 500mg |
$ 160.00 | 2022-06-02 | ||
| TRC | T901235-1g |
2,5-Bis(trifluoromethyl)phenylacetonitrile |
302911-99-5 | 1g |
$ 250.00 | 2022-06-02 | ||
| eNovation Chemicals LLC | Y1258552-1g |
Benzeneacetonitrile, 2,5-bis(trifluoromethyl)- |
302911-99-5 | 97% | 1g |
$270 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1258552-5g |
Benzeneacetonitrile, 2,5-bis(trifluoromethyl)- |
302911-99-5 | 97% | 5g |
$580 | 2024-06-07 | |
| Cooke Chemical | F873821-100mg |
2,5-Bis(trifluoromethyl)phenylacetonitrile |
302911-99-5 | 98 | 100mg |
RMB 1436.80 | 2025-02-21 |
2,5-Bis(trifluoromethyl)phenylacetonitrile Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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